Cas no 72994-86-6 (convolicine)

• Product Name: convolicine
• CAS No: 72994-86-6
• Molecular Formula: C₁₈H₂₃NO₅
• Molecular Weight: 333.379
• CID: 2050160
• PubChem ID: 3788763

convolicine Properties

Names and Identifiers

• convolicine
• DTXSID501345715
• AKOS001659568
• HZEOENYXYFFKIU-UHFFFAOYSA-N
• (8-acetyl-8-azabicyclo[3.2.1]octan-3-yl) 3,4-dimethoxybenzoate
• 3,4-Dimethoxy-benzoic acid 8-acetyl-8-aza-bicyclo[3.2.1]oct-3-yl ester
• SR-01000081801-1
• MFCD03803741
• SR-01000081801
• 72994-86-6

• InChIKey： HZEOENYXYFFKIU-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H23NO5/c1-11(20)19-13-5-6-14(19)10-15(9-13)24-18(21)12-4-7-16(22-2)17(8-12)23-3/h4,7-8,13-15H,5-6,9-10H2,1-3H3
• SMILES： CC(=O)N1C2CCC1CC(C2)OC(=O)C3=CC(=C(C=C3)OC)OC

Computed Properties

• Exact Mass: 333.15762283g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 333.15762283g/mol
• Heavy Atom Count: 24
• Complexity: 468
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives